Cas no 87239-81-4 (Cefpodoxime Proxetil)

Cefpodoxime proxetil is the first oral broad-spectrum antibiotic and belongs to the third-generation cephalosporin Conclusion: cefpodoxime proxetil binds to penicillin binding proteins, inhibits the synthesis of peptidoglycan, and finally interferes with the biosynthesis of bacterial cell wall
Cefpodoxime Proxetil structure
Cefpodoxime Proxetil structure
Cefpodoxime Proxetil
87239-81-4
C21H27N5O9S2
557.597182512283
MFCD00865088
61063
6526396

Cefpodoxime Proxetil Properties

Names and Identifiers

    • Cefpodoxime Proxetil
    • Cefpodoxime
    • vantin
    • (rs)-1(isopropoxycarbonyloxy)ethyl (+)-(6r,7r)-7-[2-(2-amino-4-thiazolyl)-2-[(z)methoxyimino]acetamido]-3-methoxymethyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 1-isopropoxycarbonyloxyethyl (6R,7R)-7-[2-(2-aminothiazol-4-yl)-2-(Z)-(methoxyimino)acetamido]-3-(methoxymethyl)-3-cephem-4-carboxylate
    • BANAN
    • CEFODOX
    • cefpodoxime-proxetil
    • cefprodoxime proxetil
    • CS-807
    • JP,USP
    • ORELOX
    • OTREON
    • R-3763
    • Doxef
    • Cepodem
    • Cefoprox
    • DSSTox_CID_2766
    • DSSTox_RID_76722
    • cefpodoxime 1-(isopropyloxycarbonyloxy)ethyl ester
    • DSSTox_GSID_22766
    • (RS)-1-((Isopropoxycarbonyl)oxy)ethyl (+)-(6R,7R)-7-(2-(2-amino-4-thiazolyl)-2-((Z)-methoxyimino)acetamido)-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
    • Cephpodoxime Proxetil
    • Simplicef
    • CS 807
    • Xtum-O
    • 1-{[(propan-2-yloxy)carbonyl]oxy}ethyl 7beta-[(2Z)-2-(
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(methoxymethyl)-8-oxo-, 1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[6α,7β(Z)]]- (ZCI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(methoxymethyl)-8-oxo-, 1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, (6R,7R)- (9CI)
    • (RS)-1-(Isopropoxycarbonyloxy)ethyl (+)-(6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-[(Z)-(methoxyimino]acetamido]-3-methoxymethyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Antibiotic CS 807
    • Cefoflam
    • Cefpodoxime proxetil
    • CS 807 (pharmaceutical)
    • RU 51807
    • U 76252
    • Orelox Paed
    • CEFPODOXIME PROXETIL, VANTIN
    • Cefpodoxime proxetil [USAN:USP:JAN]
    • AKOS015994692
    • 1-{[(propan-2-yloxy)carbonyl]oxy}ethyl (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • NCGC00164598-01
    • CEFPODOXIME PROXETIL [GREEN BOOK]
    • CPDX-PR
    • 1-((Isopropoxycarbonyl)oxy)ethyl (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • CAS-87239-81-4
    • CEFPODOXIME PROXETIL [EP MONOGRAPH]
    • CEFPODOXIME PROXETIL (USP IMPURITY)
    • CHEMBL1201016
    • Cefpoderm
    • (+/-)-1-HYDROXYETHYL (+)-(6R,7R)-7-(2-(2-AMINO-4-THIAZOLYL)GLYOXYLAMIDO)-3-(METHOXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLATE, 7 (SUP 2)-(Z)-(O-METHYLOXIME), ISOPROPYL CARBONATE (ESTER)
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(methoxymethyl)-8-oxo-, 1-(((1-methylethoxy)carbonyl)oxy)ethyl ester, (6R-(6alpha,7beta(Z)))-
    • RU-51807
    • CEFPODOXIME PROXETIL [USP IMPURITY]
    • Simplicef (Veterinary)
    • (6R,7R)-1-((Isopropoxycarbonyl)oxy)ethyl 7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • CEFPODOXIME PROXETIL [ORANGE BOOK]
    • U-76252
    • 1-({[(1-methylethyl)oxy]carbonyl}oxy)ethyl (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-[(methyloxy)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Cefpodoxime proxetil for impurity H identification
    • Tox21_113428
    • CEFPODOXIME PROXETIL [USP MONOGRAPH]
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(methoxymethyl)-8-oxo-, 1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, (6R,7R)-
    • NSC 759161
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-3-(METHOXYMETHYL)-8-OXO-, 1-(((1-METHYLETHOXY)CARBONYL)OXY)ETHYL ESTER, (6R-(6.ALPHA.,7.BETA.(Z)))-
    • Cefpodoxime proxetil (JP17/USP)
    • Simplicef [Veterinary]
    • CCG-221250
    • SMR000469193
    • DTXCID802766
    • A842048
    • NSC-759161
    • CEFPODOXIME PROXETIL (EP MONOGRAPH)
    • (RS)1(isopropoxycarbonyloxy)ethyl (+)-(6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-{(Z)methoxyimino}acetamido]-3methoxymethyl-8-oxo-5-thia-1-azabicyclo [4.2.0]oct-2-ene-2-carboxylate
    • CS-0027614
    • CEFPODOXIME PROXETIL [WHO-DD]
    • Cefpodoxime proxetil for peak identification
    • 947692-13-9
    • MLS001401428
    • NCGC00183131-01
    • CEFPODOXIME PROXETIL [JAN]
    • MFCD00865088
    • BDBM50248233
    • C08115
    • Cefpodoxime proxetil (USAN:USP:JAN)
    • (+-)-1-Hydroxyethyl (+)-(6R,7R)-7-(2-(2-amino-4-thiazolyl)glyoxylamido)-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate, 7(sup 2)-(Z)-(O-methyloxime), isopropyl carbonate (ester)
    • CEFPODOXIME 1-(ISOPROPOXYCARBONYLOXY)ETHYL ESTER [MI]
    • Podomexef
    • SCHEMBL27071
    • D00920
    • CEFPODOXIME PROXETIL [VANDF]
    • s5350
    • Tox21_113377
    • CEFPODOXIME 1-(ISOPROPOXYCARBONYLOXY)ETHYL ESTER
    • CEFPODOXIME PROXETIL [MART.]
    • CHEBI:3505
    • Cefpodoxime Proxetil Impurity D
    • 2TB00A1Z7N
    • CEFPODOXIME (AS PROXETIL)
    • UNII-2TB00A1Z7N
    • CEFPODOXIME PROXETIL (USP-RS)
    • CEFPODOXIME PROXETIL [USAN]
    • 1-{[(propan-2-yloxy)carbonyl]oxy}ethyl 7beta-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-3-(methoxymethyl)-3,4-didehydrocepham-4-carboxylate
    • Vantin (TN)
    • CEFPODOXIME PROXETIL (USP MONOGRAPH)
    • DTXSID1022766
    • 87239-81-4
    • HMS3715J22
    • KS-1149
    • CEFPODOXIME PROXETIL (MART.)
    • AB01209734-01
    • HY-N7101
    • (6R,7R)-7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-(METHOXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID 1-(((1-METHYLETHOXY)CARBONYL)OXY)ETHYL ESTER
    • CEFPODOXIME PROXETIL [USP-RS]
    • U-76,252
    • BRD-A34205213-001-03-9
    • Cefpodoxime proxetil (JP18/USP)
    • (E)-CefpodoximeProxetil
    • +Expand
    • MFCD00865088
    • LTINZAODLRIQIX-FBXRGJNPSA-N
    • 1S/C21H27N5O9S2/c1-9(2)33-21(30)35-10(3)34-19(29)15-11(6-31-4)7-36-18-14(17(28)26(15)18)24-16(27)13(25-32-5)12-8-37-20(22)23-12/h8-10,14,18H,6-7H2,1-5H3,(H2,22,23)(H,24,27)/b25-13-/t10?,14-,18-/m1/s1
    • C(C1=C(COC)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1=CSC(N)=N1)=N\OC)(=O)OC(C)OC(=O)OC(C)C

Computed Properties

  • 557.12500
  • 2
  • 14
  • 13
  • 557.125
  • 37
  • 976
  • 0
  • 2
  • 1
  • 0
  • 1
  • 1
  • 0.6
  • 235

Experimental Properties

  • 1.73700
  • 234.51000
  • 1.67
  • 148-150°C
  • Soluble in DMSO
  • White to light brown white powder, odorless or slightly strange smell, bitter taste.
  • Light Sensitive
  • +35 °-+48 ° (10mg/ml, MeOH)
  • 1.58

Cefpodoxime Proxetil Security Information

Cefpodoxime Proxetil Customs Data

  • 2941905990

  • China Customs Code:

    2941905990

Cefpodoxime Proxetil Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004JSP-25mg
Cefpodoxime Proxetil
 87239-81-4 98%
25mg
 $45.00 2024-04-20
A2B Chem LLC
AC11481-25mg
Cefpodoxime proxetil
 87239-81-4 98%
25mg
 $30.00 2024-04-19
Aaron
AR004K11-10mg
Cefpodoxime Proxetil
 87239-81-4 97%
10mg
 $7.00
abcr
AB181152-1 g
Cefpodoxime Proxetil, Vantin; .
 87239-81-4
1 g
 €239.00 2023-07-20
Ambeed
A234300-5mg
(6R,7R)-1-((Isopropoxycarbonyl)oxy)ethyl 7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
 87239-81-4 95%
5mg
 $5.0
Chemenu
CM191821-5g
Cefpodoxime Proxetil
 87239-81-4 95%
5g
 $449
ChemScence
CS-0027614-25mg
Cefpodoxime Proxetil
 87239-81-4 99.13%
25mg
 $97.0 2022-04-26
Crysdot LLC
CD11039366-5g
Cefpodoxime proxetil
 87239-81-4 95+%
5g
 $475
eNovation Chemicals LLC
Y1200086-1g
(6R,7R)-1-((Isopropoxycarbonyl)oxy)ethyl 7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
 87239-81-4 95%
1g
 $400 2022-06-10
Key Organics Ltd
KS-1149-1MG
Cefpodoxime proxetil
 87239-81-4 >97%
1mg
 £36.00 2023-09-08

Cefpodoxime Proxetil Synthesis

Synthetic Circuit 1

80210-62-4 80210-62-4
6674-22-2 6674-22-2
84089-73-6 84089-73-6
87239-81-4 87239-81-4
Reaction Conditions
1.1 Solvents: Dimethylacetamide ;  -10 - -5 °C; 45 min, -10 - -5 °C
1.2 Reagents: Water Solvents: Ethyl acetate ;  -10 - -5 °C
Reference
Process for the preparation of cefpodoxime proxetil
Anonymous, IP.com Journal, 2007, 7, 5-6

Cefpodoxime Proxetil Raw materials

Cefpodoxime Proxetil Preparation Products

Cefpodoxime Proxetil Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:87239-81-4)
YANG YI PENG
15374527030
2853117762@qq.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:87239-81-4)
WANG HUA
13667159345
13667159345@163.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:87239-81-4)
WANG YAN
15527230951
3317219330@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:87239-81-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:87239-81-4)
TANG SI LEI
15026964105
2881489226@qq.com

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